Cas no 896343-00-3 (N-(2-methoxy-4-nitrophenyl)-3-(methylsulfanyl)benzamide)

• Product Name: N-(2-methoxy-4-nitrophenyl)-3-(methylsulfanyl)benzamide
• CAS No: 896343-00-3
• MF: C₁₅H₁₄N₂O₄S
• MW: 318.347662448883
• CID: 5969163
• PubChem ID: 7565242
• Update Time: 2025-08-05

N-(2-methoxy-4-nitrophenyl)-3-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-4-nitrophenyl)-3-(methylsulfanyl)benzamide
• Benzamide, N-(2-methoxy-4-nitrophenyl)-3-(methylthio)-
• N-(2-methoxy-4-nitrophenyl)-3-(methylthio)benzamide
• F2554-0217
• N-(2-methoxy-4-nitrophenyl)-3-methylsulfanylbenzamide
• 896343-00-3
• AKOS024659817

• Inchi： 1S/C15H14N2O4S/c1-21-14-9-11(17(19)20)6-7-13(14)16-15(18)10-4-3-5-12(8-10)22-2/h3-9H,1-2H3,(H,16,18)
• InChI Key： IXXNTHZNODBDMD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1OC)(=O)C1=CC=CC(SC)=C1

Computed Properties

• Exact Mass: 318.06742811g/mol
• Monoisotopic Mass: 318.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 437.0±45.0 °C(Predicted)
• pka: 11.46±0.70(Predicted)

Additional information on N-(2-methoxy-4-nitrophenyl)-3-(methylsulfanyl)benzamide

Professional Introduction to N-(2-methoxy-4-nitrophenyl)-3-(methylsulfanyl)benzamide (CAS No. 896343-00-3)

N-(2-methoxy-4-nitrophenyl)-3-(methylsulfanyl)benzamide, identified by its CAS number 896343-00-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of nitroaromatic derivatives, which are widely studied for their potential biological activities and mechanistic insights into various biochemical pathways. The structural features of this molecule, particularly the presence of both methoxy and nitro substituents on the phenyl ring, as well as the methylsulfanyl group on the benzamide moiety, contribute to its unique chemical properties and reactivity.

The synthesis of N-(2-methoxy-4-nitrophenyl)-3-(methylsulfanyl)benzamide involves a multi-step process that typically begins with the functionalization of a nitrobenzene derivative. The methoxy group is introduced through nucleophilic aromatic substitution, while the methylsulfanyl group is added via thiolation or oxidation of a methylthiolate intermediate. The final step involves the formation of the amide bond between the benzamide group and the substituted phenyl ring. This synthetic route highlights the compound's complexity and the precision required in its preparation, which is crucial for maintaining its structural integrity and biological efficacy.

In recent years, there has been a growing interest in exploring the pharmacological potential of nitroaromatic compounds due to their ability to interact with various biological targets. The nitro group in N-(2-methoxy-4-nitrophenyl)-3-(methylsulfanyl)benzamide, for instance, can undergo reduction to form an amine, which can be further metabolized or conjugated to other molecules. This redox-active property makes it a valuable scaffold for developing prodrugs or bioconjugates that can be activated in vivo under specific physiological conditions.

The presence of both methoxy and methylsulfanyl groups on the phenyl ring introduces additional layers of biological activity. The methoxy group is known to enhance lipophilicity and metabolic stability, while the methylsulfanyl group can influence binding affinity and selectivity by participating in hydrogen bonding or hydrophobic interactions. These structural features have been leveraged in drug design to optimize pharmacokinetic profiles and target specificity. For example, such modifications have been shown to improve solubility and reduce toxicity, making these compounds more suitable for therapeutic applications.

Recent studies have demonstrated that derivatives of N-(2-methoxy-4-nitrophenyl)-3-(methylsulfanyl)benzamide exhibit promising activities against various diseases, including cancer, inflammation, and infectious disorders. In particular, modifications to the benzamide moiety have been investigated for their ability to modulate enzyme activity and signal transduction pathways. For instance, some analogs have shown inhibitory effects on kinases and proteases that are implicated in tumor growth and progression. These findings underscore the compound's potential as a lead molecule for drug discovery efforts.

The mechanistic studies on N-(2-methoxy-4-nitrophenyl)-3-(methylsulfanyl)benzamide have provided valuable insights into how structural modifications can influence biological activity. Computational modeling has been particularly useful in predicting binding modes and interactions with biological targets. These studies have revealed that subtle changes in substituent placement can significantly alter binding affinity and selectivity. Such information is critical for optimizing drug candidates during the early stages of development.

The role of N-(2-methoxy-4-nitrophenyl)-3-(methylsulfanyl)benzamide in medicinal chemistry extends beyond its use as an intermediate or scaffold for drug development. It has also been employed in research as a tool compound for studying redox biology and enzyme mechanisms. Its ability to undergo reversible redox transformations makes it a valuable probe for investigating cellular signaling pathways that involve oxidative stress or reactive species.

The future directions for research on N-(2-methoxy-4-nitrophenyl)-3-(methylsulfanyl)benzamide include exploring its potential in combination therapies and developing novel derivatives with enhanced pharmacological profiles. Advances in synthetic methodologies have enabled chemists to introduce additional functional groups or modify existing ones with greater precision, opening up new avenues for drug discovery. Additionally, preclinical studies are being conducted to evaluate the safety and efficacy of these compounds in animal models before moving them into human trials.

In conclusion, N-(2-methoxy-4-nitrophenyl)-3-(methylsulfanyl)benzamide(CAS No. 896343-00-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable scaffold for designing drugs with improved pharmacokinetic properties and target specificity. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to play an increasingly important role in advancing therapeutic interventions across multiple disease areas.